molecular formula C13H18 B8682830 Phenylcycloheptane CAS No. 4401-18-7

Phenylcycloheptane

Cat. No. B8682830
CAS RN: 4401-18-7
M. Wt: 174.28 g/mol
InChI Key: ZQFWLIVWPCXOQT-UHFFFAOYSA-N
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Description

Phenylcycloheptane is a useful research compound. Its molecular formula is C13H18 and its molecular weight is 174.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phenylcycloheptane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenylcycloheptane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

4401-18-7

Product Name

Phenylcycloheptane

Molecular Formula

C13H18

Molecular Weight

174.28 g/mol

IUPAC Name

phenylcycloheptane

InChI

InChI=1S/C13H18/c1-2-5-9-12(8-4-1)13-10-6-3-7-11-13/h3,6-7,10-12H,1-2,4-5,8-9H2

InChI Key

ZQFWLIVWPCXOQT-UHFFFAOYSA-N

Canonical SMILES

C1CCCC(CC1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of PhMgBr (72 mL of 0.93-M THF solution, 67 mmol) and TMEDA (7.78 g, 67 mmol) was added to a mixture of bromocycloheptane (8.85 g, 50 mmol), FeCl3 (25 mL of 0.1-M THF solution, 5 mol %) at 0° C. in such a rate as keeping the reaction mixture in its pale yellow solution (1.36 mL/min. in the case of this run), using an injection pump. After completion of the addition of PhMgBr/TMEDA, the reaction mixture was stirred for 10 minutes at this temperature. The reaction mixture was treated with saturated aqueous ammonium chloride solution in a conventional manner and then distilled to give cycloheptylbenzene as a colorless oil (8.18 g, but 0.37 g of biphenyl was contained; isolated yield: 90%).
Quantity
72 mL
Type
reactant
Reaction Step One
Name
Quantity
7.78 g
Type
reactant
Reaction Step One
Quantity
8.85 g
Type
reactant
Reaction Step Two
[Compound]
Name
FeCl3
Quantity
25 mL
Type
reactant
Reaction Step Two
Name
PhMgBr TMEDA
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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